molecular formula C11H8F3NO2S B8404397 4-Thiazolemethanol, 2-[4-(trifluoromethoxy)phenyl]-

4-Thiazolemethanol, 2-[4-(trifluoromethoxy)phenyl]-

Cat. No.: B8404397
M. Wt: 275.25 g/mol
InChI Key: SNQGHHMSGSFOFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Thiazolemethanol, 2-[4-(trifluoromethoxy)phenyl]- is a useful research compound. Its molecular formula is C11H8F3NO2S and its molecular weight is 275.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Thiazolemethanol, 2-[4-(trifluoromethoxy)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Thiazolemethanol, 2-[4-(trifluoromethoxy)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F3NO2S

Molecular Weight

275.25 g/mol

IUPAC Name

[2-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-4-yl]methanol

InChI

InChI=1S/C11H8F3NO2S/c12-11(13,14)17-9-3-1-7(2-4-9)10-15-8(5-16)6-18-10/h1-4,6,16H,5H2

InChI Key

SNQGHHMSGSFOFZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NC(=CS2)CO)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-[4-(trifluoromethoxy)phenyl]-1,3-thiazole-4-carboxylate (71 mg, 0.224 mmol) in 2-MeTHF (1 mL) was added 2M LiBH4 (0.224 mL, 0.448 mmol) in THF slowly at RT. After 90 min the mixture was quenched by the addition of 2M NaOH (0.6 mL, 1.200 mmole). The mixture was stirred for 4 hr then diluted with EtOAc, filtered through a pad of Celite and concentrated to give the title compound (60 mg, 97%). 1H NMR (400 MHz, CDCl3): δ 8.00-7.96 (m, 2 H); 7.31-7.25 (m, 2 H); 7.21 (s, 1 H); 4.84 (d, J=5.6 Hz, 2 H); 2.29-2.22 (m, 1 H).
Quantity
71 mg
Type
reactant
Reaction Step One
Name
Quantity
0.224 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0.6 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
97%

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